Cas no 8050-81-5 (Simethicone)

• Product Name: Simethicone
• CAS No: 8050-81-5
• MF: C₆H₁₈O₄Si₃
• MW: 238.461225032806
• CID: 94122
• PubChem ID: 6433516
• Update Time: 2024-10-27

Simethicone Chemical and Physical Properties

Names and Identifiers

• Simethicone,Poly(dimethylsiloxane)
• DCantifoamA
• Simethicone
• 3-(Hex-1-yl)thiophene
• 3-hexyltiophene
• 4-trimethylsilylstyrene
• p-(Trimethylsilyl)styrene
• poly(3-hexylthiophene)
• poly(4-trimethylsilylstyrene)
• poly(acrylamide)
• POLYDIMETHYLSILOXANE
• trimethyl-(4-vinyl-phenyl)-silane
• α-(Trimethylsilyl)-ω-methylpoly[oxy(dimethylsilylene)] mixture with silicon dioxide
• Antifoam A
• SIMETICONE
• AMTWCFIAVKBGOD-UHFFFAOYSA-N
• dioxosilane;methoxy-dimethyl-trimethylsilyloxysilane
• Q419415
• 8050-81-5
• SCHEMBL339371
• DB09512
• DA-77848

• Inchi： InChI=1S/C6H18O2Si2.O2Si/c1-7-10(5,6)8-9(2,3)4;1-3-2/h1-6H3;
• InChI Key： AMTWCFIAVKBGOD-UHFFFAOYSA-N
• SMILES： O=[Si]=O.CO[Si](O[Si](C)(C)C)(C)C

Computed Properties

• Exact Mass: 238.05100
• Monoisotopic Mass: 238.05128865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Colorless transparent liquid or viscous liquid, almost odorless.
• Density: 1 g/mL at 20 °C
• Refractive Index: n20/D 1.406
• PSA: 52.60000
• LogP: 1.56770
• Vapor Pressure: 5 mm Hg ( 20 °C)

Simethicone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37-20-62
• Safety Instruction： S26; S36; S23
• RTECS：TQ2690000
• Hazardous Material Identification：
• Risk Phrases：R36/37; R20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes